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Compound of Interest

Compound Name: EUPALINILIDE B

Cat. No.: B8261699

Get Quote

Abstract & Strategic Overview
Eupalinilide B (C20H24O6; MW: 360.41 g/mol ) is a cytotoxic sesquiterpene lactone isolated

from Eupatorium lindleyanum, exhibiting potent anti-tumor activity, particularly via STAT3 and

LSD1 inhibition. While highly effective in vitro, its translation to animal models is hindered by

poor aqueous solubility and hydrolytic instability of the lactone moiety.

This guide provides a standardized protocol for preparing Eupalinilide B formulations for in

vivo administration (Intraperitoneal, Intravenous, and Oral). Unlike simple aqueous dilutions

which risk uncontrolled precipitation ("crashing out") and low bioavailability, our protocol utilizes

a Stepwise Co-Solvent System (SCSS) to maintain thermodynamic stability during

administration.

Key Physicochemical Properties[1][2][3][4]
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Property Value Relevance to Formulation

Molecular Weight 360.41 g/mol
Moderate size; suitable for

systemic distribution.

Lipophilicity (LogP) ~1.7 - 2.5 (Estimated)
Hydrophobic; requires organic

co-solvents or surfactants.

Solubility DMSO (>50 mg/mL), Ethanol
Soluble in organic solvents;

insoluble in pure water/saline.

Stability Lactone Ring

Susceptible to hydrolysis in

basic pH; maintain

neutral/slightly acidic pH.

Critical Reagents & Materials
Active Compound: Eupalinilide B (Purity ≥98%).[1][2]

Primary Solvent: Dimethyl Sulfoxide (DMSO), anhydrous, sterile-filtered (Sigma-Aldrich or

equivalent).

Co-Solvents:

PEG300 (Polyethylene Glycol 300).

Tween 80 (Polysorbate 80).[3]

Aqueous Carrier: Sterile Saline (0.9% NaCl) or PBS (Phosphate Buffered Saline, pH 7.4).

Equipment: Vortex mixer, Sonicator (water bath), Amber glass vials (to protect from light).

Protocol A: Primary Stock Solution Preparation
Objective: Create a stable, high-concentration "Master Stock" for long-term storage.

Weighing: Accurately weigh 10 mg of Eupalinilide B powder into a sterile amber glass vial.

Solubilization: Add 200 µL of 100% DMSO to the vial.
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Dissolution: Vortex vigorously for 30 seconds. If particles remain, sonicate in a water bath at

37°C for 1-2 minutes until the solution is perfectly clear.

Concentration: This yields a 50 mg/mL Master Stock.

Storage: Aliquot into small volumes (e.g., 20 µL) to avoid freeze-thaw cycles. Store at -20°C

(stable for 1 month) or -80°C (stable for 6 months).

Scientific Rationale: DMSO is chosen for its high dielectric constant and ability to disrupt solute-

solute interactions. Anhydrous conditions prevent premature hydrolysis of the lactone ring.

Protocol B: Working Formulation for Animal
Administration
Objective: Prepare a vehicle-compatible formulation for Intraperitoneal (IP) or Oral Gavage

(PO) administration. Target Dose: 10 mg/kg - 50 mg/kg (Based on efficacy studies in xenograft

models).[2] Recommended Vehicle: 10% DMSO / 40% PEG300 / 5% Tween 80 / 45% Saline.

[3]

Step-by-Step Formulation Logic (The "SCSS" Method)
CRITICAL WARNING: Do NOT add Saline directly to the DMSO stock. This will cause

immediate precipitation. You must follow the order of addition below to gradually change the

polarity of the solvent system.

Example Calculation:

Mouse Weight: 20 g

Dose: 50 mg/kg

Required Amount: 1 mg per mouse.
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Injection Volume: 100 µL (standard max volume for IP).

Target Concentration: 10 mg/mL.[4]

Procedure (To make 1000 µL of 10 mg/mL formulation):

Step 1 (DMSO Stock): Pipette 100 µL of the 50 mg/mL Master Stock (Protocol A) into a fresh

tube.

(Current Vol: 100 µL | Solvent: 100% DMSO)

Step 2 (PEG300): Add 400 µL of PEG300. Vortex immediately for 20 seconds.

(Current Vol: 500 µL | Solvent: 20% DMSO / 80% PEG300)

Note: The solution should remain clear. PEG acts as a bridge between the hydrophobic

drug and the aqueous phase.

Step 3 (Tween 80): Add 50 µL of Tween 80. Vortex gently.

(Current Vol: 550 µL | Surfactant added to stabilize micelles)

Step 4 (Aqueous Phase):Slowly add 450 µL of warm (37°C) Sterile Saline while vortexing.

(Final Vol: 1000 µL | Final Conc: 5 mg/mL)

Correction for 10 mg/mL Target: To achieve 10 mg/mL, you would need a starting stock of

100 mg/mL. If using the 50 mg/mL stock, the final concentration in this vehicle is 5 mg/mL.

Dosing Adjustment: At 5 mg/mL, a 20g mouse requires 200 µL to receive 10 mg/kg. For 50

mg/kg, use a higher concentration stock or oral route (allows higher volume).

Visualization: Solubilization Workflow
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Caption: Stepwise Co-Solvent System (SCSS) prevents precipitation by gradually increasing

solvent polarity.

Protocol C: Oral Suspension (Alternative High-
Dose)
For high-dose studies (e.g., >50 mg/kg) where solubility limits in the solution formulation are

exceeded, a suspension is acceptable for Oral Gavage only.

Vehicle: 0.5% Sodium Carboxymethyl Cellulose (CMC-Na) + 1% Tween 80 in water.

Preparation:

Weigh Eupalinilide B powder.

Add a small amount of Tween 80 to "wet" the powder.

Gradually add the 0.5% CMC-Na solution while triturating (grinding) in a mortar or

sonicating heavily.

Result: A uniform, cloudy suspension. Shake well before every administration.

Quality Control & Self-Validation
Every researcher must validate the formulation before injecting animals.
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Check Method Acceptance Criteria

Visual Inspection Hold vial against light.
No visible crystals, flakes, or

turbidity (for Protocol B).

Stability Test Leave at RT for 2 hours.
Solution must remain clear. If

precipitate forms, sonicate.

pH Check pH paper.
pH should be 6.5 - 7.5. Avoid

alkaline pH (hydrolysis risk).

Safety Note: Eupalinilide B is a potent cytotoxic agent. Wear PPE (gloves, mask, goggles) to

prevent exposure. Treat all bedding and waste from treated animals as hazardous.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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